Cas no 1019105-08-8 (3-[4-(butane-1-sulfonyl)piperazin-1-yl]-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine)

• Product Name: 3-[4-(butane-1-sulfonyl)piperazin-1-yl]-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine
• CAS No: 1019105-08-8
• MF: C₁₇H₂₆N₆O₂S
• MW: 378.492341518402
• CID: 6614355
• PubChem ID: 25668366
• Update Time: 2025-11-01

3-[4-(butane-1-sulfonyl)piperazin-1-yl]-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-[4-(butane-1-sulfonyl)piperazin-1-yl]-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine
• AKOS024638844
• SR-01000911997
• 1019105-08-8
• 3-(4-butylsulfonylpiperazin-1-yl)-6-(3,5-dimethylpyrazol-1-yl)pyridazine
• SR-01000911997-1
• 3-(4-(butylsulfonyl)piperazin-1-yl)-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine
• F2319-0219

• Inchi： 1S/C17H26N6O2S/c1-4-5-12-26(24,25)22-10-8-21(9-11-22)16-6-7-17(19-18-16)23-15(3)13-14(2)20-23/h6-7,13H,4-5,8-12H2,1-3H3
• InChI Key： LWCGJOMZPZNIKT-UHFFFAOYSA-N
• SMILES： S(CCCC)(N1CCN(C2=CC=C(N3C(C)=CC(C)=N3)N=N2)CC1)(=O)=O

Computed Properties

• Exact Mass: 378.18379527g/mol
• Monoisotopic Mass: 378.18379527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 92.6Ų

Additional information on 3-[4-(butane-1-sulfonyl)piperazin-1-yl]-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine

Introduction to 3-[4-(butane-1-sulfonyl)piperazin-1-yl]-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine (CAS No. 1019105-08-8)

3-[4-(butane-1-sulfonyl)piperazin-1-yl]-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine, with the CAS number 1019105-08-8, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyridazines, which are six-membered heterocyclic compounds containing two nitrogen atoms. The unique structural features of this molecule, including the presence of a butane-1-sulfonyl group and a 3,5-dimethyl-1H-pyrazol-1-yl moiety, contribute to its distinct biological properties and potential utility in drug development.

The synthesis of 3-[4-(butane-1-sulfonyl)piperazin-1-yl]-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine involves a series of well-defined chemical reactions, including the formation of the piperazine ring and the introduction of the sulfonyl and pyrazole groups. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for research and development purposes. The synthetic route typically involves the reaction of a suitable pyridazine derivative with a piperazine-containing reagent, followed by the introduction of the sulfonyl and pyrazole functionalities through selective functional group transformations.

In terms of its biological activity, 3-[4-(butane-1-sulfonyl)piperazin-1-yl]-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine has shown promising results in various preclinical studies. One of the key areas of interest is its potential as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Preclinical studies have demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting key pro-inflammatory cytokines and enzymes involved in the inflammatory cascade.

Another significant area of research is the compound's potential as an antitumor agent. Cancer is a leading cause of mortality worldwide, and there is an urgent need for new therapeutic strategies to combat this disease. Studies have shown that 3-[4-(butane-1-sulfonyl)piperazin-1-yl]-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine can selectively inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of signaling pathways that are critical for cancer cell survival and proliferation.

Beyond its anti-inflammatory and antitumor properties, 3-[4-(butane-1-sulfonyl)piperazin-1-yl]-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine has also been investigated for its neuroprotective effects. Neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease are characterized by progressive neuronal loss and cognitive decline. Preclinical studies have indicated that this compound can protect neurons from oxidative stress and promote neurogenesis, suggesting its potential as a therapeutic agent for these debilitating conditions.

The pharmacokinetic properties of 3-[4-(butane-1-sulfonyl)piperazin-1-yl]-6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazine have also been studied extensively. Its oral bioavailability is relatively high, making it suitable for oral administration in clinical settings. Additionally, the compound exhibits good plasma stability and a favorable distribution profile, which are important factors for ensuring effective drug delivery to target tissues. However, further optimization may be necessary to improve its metabolic stability and reduce potential side effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-[4-(butane-1-sulfonyl)piperazin-1-yl]-6-(3,5-dimethyl-1H-pyrazol-1-y l)pyridazine in human subjects. Early-phase trials have shown promising results, with no major adverse events reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials and ultimately into clinical practice.

In conclusion, 3-[4-(butane - 2 - sulfonyl ) piperazin - 2 - y l ] - 2 -( 2 , 2 - dimethyl - 2 H - pyrazol - 2 - y l ) pyridazine (CAS No. 209779 - 08 - 8), with its unique chemical structure and diverse biological activities, represents a promising candidate for the development of novel therapeutics in various medical fields. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, highlighting its significance in modern medicinal chemistry.